Cas no 1797178-17-6 (1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine)

• Product Name: 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine
• CAS No: 1797178-17-6
• MF: C₁₅H₁₃F₂NO₄S
• MW: 341.329829931259
• CID: 6039823
• PubChem ID: 71809391
• Update Time: 2025-06-11

1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine
• F6442-2141
• (3,4-difluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone
• 1797178-17-6
• 1-(3,4-difluorobenzoyl)-3-[(furan-2-yl)methanesulfonyl]azetidine
• (3,4-difluorophenyl)-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]methanone
• AKOS024564873

• Inchi： 1S/C15H13F2NO4S/c16-13-4-3-10(6-14(13)17)15(19)18-7-12(8-18)23(20,21)9-11-2-1-5-22-11/h1-6,12H,7-9H2
• InChI Key： HSJCORCDWGQMRK-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CN(C(C2C=CC(=C(C=2)F)F)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 341.05333539g/mol
• Monoisotopic Mass: 341.05333539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų

Additional information on 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine

Introduction to 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine (CAS No. 1797178-17-6) and Its Emerging Applications in Chemical Biology

1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine, identified by the chemical identifier CAS No. 1797178-17-6, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, featuring a structurally complex azetidine core conjugated with a 3,4-difluorobenzoyl moiety and a furan-2-yl substituent, has garnered attention due to its unique pharmacophoric features and promising biological activities. The presence of both fluorine atoms and heterocyclic rings enhances its interactome with biological targets, making it a valuable scaffold for drug discovery initiatives.

The 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine molecule exhibits a high degree of structural complexity, which is reflected in its intricate arrangement of functional groups. The 3,4-difluorobenzoyl group introduces electron-withdrawing effects that modulate the reactivity of the azetidine ring, while the furan-2-yl moiety contributes to hydrophobic interactions and potential π-stacking interactions with biological targets. Such structural attributes make this compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific protein targets. The 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine structure is particularly noteworthy due to its ability to engage with various biological receptors and enzymes. For instance, preliminary computational studies suggest that this compound may interact with serine/threonine proteases, which are implicated in numerous disease states, including cancer and inflammatory disorders. The fluorine atoms in the 3,4-difluorobenzoyl group enhance binding affinity by improving lipophilicity and electronic tuning.

One of the most compelling aspects of this compound is its potential as a tool for investigating protein-protein interactions (PPIs). The azetidine ring serves as a rigid scaffold that can mimic natural amino acid residues, allowing the molecule to disrupt or stabilize protein complexes. This property is particularly relevant in the context of developing inhibitors for therapeutic targets that rely on PPIs. Furthermore, the furan-2-yl substituent can participate in hydrogen bonding or π-interactions, further enhancing binding specificity.

Recent advancements in chemical biology have highlighted the importance of structurally diverse scaffolds in drug discovery. The 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine molecule exemplifies this trend by combining multiple pharmacophoric elements into a single entity. This approach has led to the identification of novel bioactive compounds with improved pharmacokinetic profiles and reduced toxicity. The fluorine atoms not only enhance binding affinity but also contribute to metabolic stability, making this compound a promising candidate for further development.

The synthesis of 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of the azetidine core, while protecting group strategies have facilitated the introduction of the 3,4-difluorobenzoyl and furan-2-yl moieties without compromising overall yield.

In conclusion, 1-(3,4-difluorobenzoyl)-3-(furan-2-yl)methanesulfonylazetidine (CAS No. 1797178-17-6) represents a structurally sophisticated compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and favorable physicochemical properties make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.